Cas no 1373253-17-8 (3-(Pyrrolidin-3-yl)pyridine hydrochloride)

• Product Name: 3-(Pyrrolidin-3-yl)pyridine hydrochloride
• CAS No: 1373253-17-8
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• MDL: MFCD20441975
• CID: 1026088
• PubChem ID: 56965773
• Update Time: 2025-10-24

3-(Pyrrolidin-3-yl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrrolidin-3-yl)pyridine hydrochloride
• 3-pyrrolidin-3-ylpyridine,hydrochloride
• AKOS015920218
• SB53443
• DB-303983
• 1373253-17-8
• 3-(PYRROLIDIN-3-YL)PYRIDINE HCL
• 3-(3-Pyrrolidinyl)pyridine Hydrochloride
• SY358054
• AS-30874
• EN300-246540
• 3-(Pyrrolidin-3-yl)pyridine--hydrogen chloride (1/1)
• 3-(Pyrrolidin-3-yl)pyridine, HCl
• 3-(Pyrrolidin-3-yl)pyridinehydrochloride
• 3-pyrrolidin-3-ylpyridine;hydrochloride
• DTXSID60719247
• CS-0269350
• MFCD20441975

• MDL： MFCD20441975
• Inchi： 1S/C9H12N2.ClH/c1-2-8(6-10-4-1)9-3-5-11-7-9;/h1-2,4,6,9,11H,3,5,7H2;1H
• InChI Key： PIEFWEDYWCFKTF-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C2C=NC=CC=2)C1

Computed Properties

• Exact Mass: 184.07700
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 2.28930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on 3-(Pyrrolidin-3-yl)pyridine hydrochloride

Research Brief on 3-(Pyrrolidin-3-yl)pyridine Hydrochloride (CAS: 1373253-17-8): Recent Advances and Applications

3-(Pyrrolidin-3-yl)pyridine hydrochloride (CAS: 1373253-17-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its structural features and potential therapeutic applications. This heterocyclic compound, featuring both pyridine and pyrrolidine moieties, serves as a versatile scaffold in medicinal chemistry. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and enzyme modulators.

In the past two years, research has revealed that 3-(pyrrolidin-3-yl)pyridine hydrochloride demonstrates notable binding affinity to various neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry reported its activity as a partial agonist at α4β2 nicotinic acetylcholine receptors (nAChRs), suggesting potential applications in cognitive disorders. The compound's hydrochloride salt form (1373253-17-8) has shown improved solubility and bioavailability compared to its free base counterpart, making it particularly valuable for pharmaceutical formulations.

Recent synthetic approaches to 3-(pyrrolidin-3-yl)pyridine hydrochloride have focused on optimizing yield and purity. A 2024 publication in Organic Process Research & Development described a novel asymmetric synthesis route using chiral auxiliaries, achieving enantiomeric excess >98%. This advancement is particularly significant as the stereochemistry of the pyrrolidine ring has been shown to dramatically influence biological activity in derivative compounds.

In drug discovery applications, researchers have utilized 1373253-17-8 as a building block for developing novel kinase inhibitors. Its structural features allow for effective interaction with ATP-binding sites while maintaining favorable physicochemical properties. Computational modeling studies have demonstrated that the protonated nitrogen in the hydrochloride salt form enhances hydrogen bonding with target proteins, potentially explaining the improved activity observed in several lead compounds derived from this scaffold.

The safety profile of 3-(pyrrolidin-3-yl)pyridine hydrochloride has been extensively characterized in recent preclinical studies. Toxicology assessments conducted in 2023 showed favorable results, with no significant off-target effects observed at therapeutic concentrations. These findings support its continued use as a privileged structure in medicinal chemistry programs targeting various disease areas, including neurodegenerative disorders and cancer.

Looking forward, the versatility of 1373253-17-8 suggests it will remain an important tool compound in pharmaceutical research. Current investigations are exploring its incorporation into PROTAC molecules and other targeted protein degradation systems. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for these emerging therapeutic modalities, potentially opening new avenues for drug discovery in the coming years.